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Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B195668 Get Quote

Application Notes and Protocols for Researchers and Drug Development Professionals

Ethyl benzoate, an ester of benzoic acid and ethanol, is a versatile aromatic compound with a

significant role in the art and science of fragrance creation. Its characteristic sweet, fruity, and

slightly floral scent profile makes it a valuable ingredient for researchers, scientists, and drug

development professionals in the fragrance industry. These application notes provide a

comprehensive overview of its utility, supported by detailed experimental protocols for its

evaluation in fragrance formulations.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of ethyl benzoate is fundamental

to its effective application in fragrance formulation. This data informs its behavior within a

fragrance matrix, including its volatility, solubility, and stability.
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Property Value Source

Molecular Formula C₉H₁₀O₂ [1]

Molecular Weight 150.17 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Profile

Sweet, fruity, with notes of

wintergreen, cherry, and grape.

[1][2]

Boiling Point 211–213°C [1]

Melting Point -34°C [3]

Density ~1.05 g/cm³ [1]

Vapor Pressure 0.3 mmHg at 25°C [1]

Flash Point 96°C [1]

Solubility

Soluble in alcohols, ethers,

and most organic solvents;

slightly soluble in water.[1][4]

CAS Number 93-89-0 [1]

Applications in Fragrance Formulation
Ethyl benzoate's unique olfactory characteristics and physical properties lend it to a variety of

applications within a fragrance composition.

Modifier and Amplifier: Ethyl benzoate is frequently employed to modify and enhance

existing fragrance accords. Its fruity and sweet notes can lift and brighten heavy floral or

oriental compositions, adding a modern and vibrant dimension. It acts as a powerful floral

amplifier, particularly in ylang-ylang and tuberose accords.[5]

Fixative: With its relatively low vapor pressure and high boiling point, ethyl benzoate can act

as a mid-to-base note fixative.[6] It helps to prolong the evaporation of more volatile top

notes, leading to a more linear and longer-lasting fragrance experience on the skin.
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Blending and Masking: The pleasant and versatile aroma of ethyl benzoate makes it an

excellent blending agent, helping to harmonize disparate fragrance notes and create a more

cohesive scent profile. It can also be used to mask undesirable odors of other raw materials

in a formulation.

Creation of Fruity and Floral Accords: Ethyl benzoate is a key building block in the creation

of various fruity and floral accords. It is particularly effective in developing cherry, grape, and

berry notes, as well as adding a sweet, fruity nuance to white floral compositions.

The following diagram illustrates the logical relationship of fragrance notes and the typical

placement of ethyl benzoate.
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Fragrance Pyramid with Ethyl Benzoate Placement

Experimental Protocols
To rigorously evaluate the performance of ethyl benzoate in a fragrance formulation, a

combination of sensory and analytical techniques should be employed.
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Sensory Analysis: Olfactory Evaluation
Objective: To assess the olfactory impact of ethyl benzoate on a fragrance formulation,

including its effect on the overall scent profile, intensity, and longevity.

Methodology:

Panelist Selection: A panel of at least 10-15 trained sensory assessors should be selected.

Panelists should be screened for their ability to detect and describe different fragrance notes.

Sample Preparation:

Prepare a control fragrance formulation without ethyl benzoate.

Prepare one or more test formulations with varying concentrations of ethyl benzoate
(e.g., 0.5%, 1.0%, 2.0% w/w).

The fragrance concentrates should be diluted in an appropriate solvent (e.g., ethanol) to a

final concentration suitable for application (typically 10-20%).

Samples should be coded to prevent bias.

Evaluation Procedure:

Fragrance samples are applied to smelling strips (blotters) or directly onto the skin of the

panelists.

Panelists evaluate the samples at different time intervals (e.g., immediately after

application, after 15 minutes, 1 hour, 4 hours, and 8 hours) to assess the evolution of the

fragrance.

Panelists are asked to rate the intensity of the fragrance and describe the olfactory

characteristics using a standardized vocabulary.

A hedonic scale (e.g., 1-9, where 1 = dislike extremely and 9 = like extremely) can be used

to assess the overall liking of the fragrance.
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Data Analysis: Statistical analysis (e.g., ANOVA, t-tests) is used to determine if there are

significant differences in the sensory attributes between the control and test formulations.

The following diagram outlines the workflow for the sensory evaluation of a fragrance

containing ethyl benzoate.
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Sensory Evaluation Workflow
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Analytical Technique: Headspace Gas Chromatography-
Mass Spectrometry (GC-MS)
Objective: To quantitatively measure the concentration of ethyl benzoate and other volatile

compounds in the headspace above a fragrance sample over time. This provides insights into

its volatility and diffusion characteristics.

Methodology:

Instrumentation: A gas chromatograph coupled with a mass spectrometer and a headspace

autosampler is required.

Sample Preparation:

A known amount of the fragrance formulation is placed in a headspace vial.

The vial is sealed and incubated at a controlled temperature (e.g., 37°C) to simulate skin

temperature.

Headspace Sampling:

After a defined equilibration time, a sample of the headspace gas is automatically injected

into the GC-MS system.

Sampling is repeated at different time points to monitor the change in the concentration of

volatiles over time.

GC-MS Analysis:

The volatile compounds are separated on a capillary column and identified based on their

mass spectra and retention times.

The concentration of each compound, including ethyl benzoate, can be quantified using

an internal or external standard method.

Data Analysis: The data is used to create a volatility profile for the fragrance, showing how

the concentration of each component in the headspace changes over time. This can be
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correlated with the sensory perception of the fragrance's evolution.

Stability Testing
Objective: To evaluate the physical and chemical stability of a fragrance formulation containing

ethyl benzoate under various environmental conditions.

Methodology:

Sample Preparation: The fragrance formulation is packaged in its intended final container.

Storage Conditions: Samples are stored under a range of conditions to simulate different

environmental stresses:

Accelerated Stability: High temperature (e.g., 40°C, 45°C) and high humidity (e.g., 75%

RH) for a period of 3-6 months.[7]

Real-Time Stability: Room temperature (e.g., 25°C / 60% RH) for the intended shelf life of

the product (e.g., 12, 24, 36 months).[7]

Light Exposure: Exposure to controlled UV and visible light to assess photosensitivity.

Freeze-Thaw Cycles: Repeated cycling between low and high temperatures (e.g., -10°C to

25°C) to assess the impact of temperature fluctuations.[8]

Evaluation Parameters: At specified time points, the samples are evaluated for any changes

in:

Appearance: Color, clarity, and presence of any precipitation.

Odor: Any significant changes in the scent profile.

Physicochemical Properties: pH, viscosity, and specific gravity.

Chemical Composition: GC-MS analysis can be used to detect any degradation of

fragrance ingredients or the formation of new compounds.
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Data Analysis: The results are used to determine the shelf life of the fragrance and to ensure

that the formulation remains stable and safe for consumer use.

Safety and Regulatory Considerations
Ethyl benzoate is generally recognized as safe (GRAS) for use as a flavoring agent by the

U.S. Food and Drug Administration (FDA).[9] In fragrance applications, its use is subject to the

guidelines and recommendations of the International Fragrance Association (IFRA). It is

important for formulators to adhere to the latest IFRA standards to ensure the safety of the final

product. Ethyl benzoate is not classified as a skin sensitizer at typical use levels.[5]

Conclusion
Ethyl benzoate is a valuable and versatile ingredient in the perfumer's palette. Its sweet, fruity-

floral character, combined with its fixative properties, makes it a key component in a wide range

of fragrance types. A comprehensive understanding of its chemical and physical properties,

coupled with rigorous sensory and analytical testing, is essential for its successful application in

the development of innovative and high-performing fragrances. The protocols outlined in these

application notes provide a framework for the systematic evaluation of ethyl benzoate in

fragrance formulations, enabling researchers and developers to harness its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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